spiro[oxirane-2,2'-tricyclo[3.3.1.1~3,7~]decane]-3,3-dicarboxamide

• IUPAC Name: spiro[adamantane-2,3'-oxirane]-2',2'-dicarboxamide
• InChI: InChI=1S/C13H18N2O3/c14-10(16)13(11(15)17)12(18-13)8-2-6-1-7(4-8)5-9(12)3-6/h6-9H,1-5H2,(H2,14,16)(H2,15,17)
• InChI Key: WUGKYCLHNLVHCO-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)C34C(O4)(C(=O)N)C(=O)N
• Molecular Formula: C13H18N2O3
• Molecular Weight: 250.29 g/mol

Description

Spiro[oxirane-2,2'-tricyclo[3.3.1.1~3,7~]decane]-3,3-dicarboxamide, also known as STX-001A, is a novel compound with potential therapeutic applications. It belongs to the class of spirocyclic oxiranes and has a unique structural configuration which makes it an interesting molecule for further research.

Mechanism of Action

The mechanism of action of spiro[oxirane-2,2'-tricyclo[3.3.1.1~3,7~]decane]-3,3-dicarboxamide is not fully understood, but it is believed to involve the modulation of various signaling pathways in the body. It has been shown to activate the p53 pathway, which plays a critical role in regulating cell growth and apoptosis. This compound has also been found to inhibit the NF-κB pathway, which is involved in the regulation of inflammation and immune response.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects in animal models. It has been found to reduce tumor growth and induce apoptosis in cancer cells. In addition, it has also been shown to reduce oxidative stress and inflammation in the brain, leading to neuroprotection. This compound has also been found to reduce inflammation in various animal models, which may have potential therapeutic applications in inflammatory diseases.

Advantages and Limitations for Lab Experiments

Spiro[oxirane-2,2'-tricyclo[3.3.1.1~3,7~]decane]-3,3-dicarboxamide has several advantages for lab experiments, including its unique structural configuration and potential therapeutic applications. However, there are also some limitations to its use in lab experiments, including its limited solubility in water and potential toxicity at high doses.

Future Directions

There are several future directions for research on spiro[oxirane-2,2'-tricyclo[3.3.1.1~3,7~]decane]-3,3-dicarboxamide. One area of research could focus on the development of more efficient synthesis methods to improve the yield and purity of the final product. Another area of research could focus on the identification of specific signaling pathways and targets involved in the mechanism of action of this compound. Additionally, further studies are needed to investigate the potential therapeutic applications of this compound in various diseases and to determine the optimal dosage and administration route for clinical use.

Synthesis Methods

The synthesis of spiro[oxirane-2,2'-tricyclo[3.3.1.1~3,7~]decane]-3,3-dicarboxamide involves a multi-step process starting from commercially available starting materials. The key step involves the formation of the spirocyclic oxirane ring through a cyclization reaction. The final product is obtained after purification and characterization using various analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography.

Scientific Research Applications

Spiro[oxirane-2,2'-tricyclo[3.3.1.1~3,7~]decane]-3,3-dicarboxamide has potential therapeutic applications in various fields such as cancer, neurodegenerative diseases, and inflammation. It has been shown to exhibit anticancer activity by inducing apoptosis in cancer cells. In addition, it has also been found to have neuroprotective effects by reducing oxidative stress and inflammation in the brain. This compound has also been studied for its anti-inflammatory properties and has shown promising results in reducing inflammation in various animal models.